Cas no 1368589-93-8 (4-(Isoxazol-4-yl)aniline)

• Product Name: 4-(Isoxazol-4-yl)aniline
• CAS No: 1368589-93-8
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 6626142
• PubChem ID: 82467895
• Update Time: 2026-03-11

4-(Isoxazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(isoxazol-4-yl)aniline
• 1368589-93-8
• G70891
• 4-(1,2-oxazol-4-yl)aniline
• 4-(Isoxazol-4-yl)aniline

• Inchi： 1S/C9H8N2O/c10-9-3-1-7(2-4-9)8-5-11-12-6-8/h1-6H,10H2
• InChI Key： JGGJAERYXAAEMZ-UHFFFAOYSA-N
• SMILES： O1C=C(C=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų